Cas no 1246815-05-3 (Dibromo Malonamide-13C3)
Dibromo Malonamide-13C3 Chemical and Physical Properties
Names and Identifiers
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- Dibromo Malonamide-13C3
- 2,2-dibromopropanediamide
- 2,2-Dibromomalonamide-13C3
- 2,2-Dibromopropanediamide-13C3
- Dibromomalonic Acid Diamide-13C3
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- Inchi: 1S/C3H4Br2N2O2/c4-3(5,1(6)8)2(7)9/h(H2,6,8)(H2,7,9)/i1+1,2+1,3+1
- InChI Key: SWHQVMGRXIYDSF-VMIGTVKRSA-N
- SMILES: Br[13C]([13C](N)=O)([13C](N)=O)Br
Computed Properties
- Exact Mass: 260.87400
Experimental Properties
- Melting Point: 194-198°C
- PSA: 88.16000
- LogP: 1.74250
Dibromo Malonamide-13C3 Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | D425602-1mg |
Dibromo Malonamide-13C3 |
1246815-05-3 | 1mg |
$ 173.00 | 2023-09-07 | ||
| TRC | D425602-10mg |
Dibromo Malonamide-13C3 |
1246815-05-3 | 10mg |
$ 1355.00 | 2023-09-07 |
Dibromo Malonamide-13C3 Related Literature
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Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
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Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
Additional information on Dibromo Malonamide-13C3
Introduction to Dibromo Malonamide-13C3 (CAS No: 1246815-05-3)
Dibromo Malonamide-13C3, chemically designated as 1,3-dibromo-2-(13C)amidomalonate, is a specialized compound that has garnered significant attention in the field of pharmaceutical research and chemical synthesis. With a CAS number of 1246815-05-3, this molecule represents a unique derivative of malonamide, featuring bromine substituents and a carbon-13 isotope label. The incorporation of bromine atoms enhances its reactivity, making it a valuable intermediate in organic synthesis, while the 13C label is particularly useful in NMR spectroscopy for structural elucidation and metabolic studies.
The compound's structure consists of a malonic acid backbone with two bromine atoms attached at the 1 and 3 positions, and an amide group at the 2 position. The presence of the carbon-13 isotope at the 2-position provides a distinct resonance signal in NMR spectra, facilitating precise structural identification and kinetic studies. This makes Dibromo Malonamide-13C3 an indispensable tool for researchers aiming to develop new methodologies in analytical chemistry and molecular biology.
In recent years, Dibromo Malonamide-13C3 has been extensively studied for its potential applications in drug discovery and development. Its unique chemical properties allow it to serve as a versatile building block in the synthesis of more complex molecules. For instance, the bromine atoms can be readily displaced by various nucleophiles, enabling the formation of carbon-carbon or carbon-heteroatom bonds. This reactivity has been exploited in the construction of heterocyclic compounds, which are prevalent in many pharmacologically active agents.
One of the most compelling aspects of Dibromo Malonamide-13C3 is its utility in metabolic labeling studies. The 13C isotope is naturally less abundant than 12C, but it provides a clear signal in NMR experiments without interfering with other isotopes. This feature allows researchers to track the metabolic pathways of compounds labeled with 13C in living systems. Such studies are crucial for understanding how drugs are processed by the body and for identifying potential side effects or mechanisms of action.
Recent advancements in synthetic chemistry have further expanded the applications of Dibromo Malonamide-13C3. Researchers have developed novel catalytic systems that enable efficient functionalization of this compound, leading to the rapid production of derivatives with tailored properties. These derivatives are being explored for their potential as probes in biochemical assays or as precursors to novel therapeutic agents.
The pharmaceutical industry has also shown interest in Dibromo Malonamide-13C3 due to its role as an intermediate in the synthesis of active pharmaceutical ingredients (APIs). Its structural features make it a suitable candidate for introducing specific functional groups into drug molecules, thereby modulating their biological activity. For example, derivatives of Dibromo Malonamide-13C3 have been investigated as potential inhibitors of enzymes involved in inflammatory pathways, offering promising leads for new anti-inflammatory drugs.
In conclusion, Dibromo Malonamide-13C3 (CAS No: 1246815-05-3) is a multifaceted compound with significant implications in both academic research and industrial applications. Its unique structural features, including bromine substituents and a carbon-13 label, make it an invaluable tool for synthetic chemists and biologists alike. As research continues to uncover new methodologies and applications, this compound is poised to play an increasingly important role in the development of innovative chemical and pharmaceutical solutions.
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